4-Bromo-3-(hydroxymethyl)phenol

• IUPAC Name: 4-bromo-3-(hydroxymethyl)phenol
• InChI: InChI=1S/C7H7BrO2/c8-7-2-1-6(10)3-5(7)4-9/h1-3,9-10H,4H2
• InChI Key: AEMFITZCDVUFNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CO)Br
• Molecular Formula: C7H7BrO2
• Molecular Weight: 203.03 g/mol
• CAS No.: 2737-20-4

Description

4-Bromo-3-(hydroxymethyl)phenol, also known as 4-Bromo-3-hydroxymethylphenol, is an organic compound that is widely used in scientific research. It is a brominated phenol, meaning that it is a phenol with one or more bromine atoms attached to its structure. This compound has a wide range of applications in scientific research, from synthesis to biochemical and physiological effects.

Scientific Research Applications

Chemical Synthesis and Compound Characterization

4-Bromo-3-(hydroxymethyl)phenol and related bromophenols have been widely studied in the context of chemical synthesis and compound characterization. For instance, Fischer and Henderson (1983) explored the bromination of phenols and the isomerization and disproportionation of bromophenols, which is significant in understanding the chemical behavior of such compounds (Fischer & Henderson, 1983). Similarly, Altun and Yoruç (2019) synthesized a gold(III) complex in the presence of a bromophenol derivative, providing insights into the complexation reactions and thermodynamic parameters of such systems (Altun & Yoruç, 2019).

Applications in Material Science

In material science, the stability and reactivity of bromophenols are leveraged for developing advanced materials. Wang and Mendoza (1991) synthesized a novel compound with a meta-bromo-phenol moiety for use in epoxy resins, highlighting the compound's hydrolytic and thermal stability, which are crucial for electronic encapsulation applications (Wang & Mendoza, 1991).

Antimicrobial Properties

Bromophenol derivatives also exhibit potential antimicrobial properties. Xu et al. (2003) isolated bromophenols from the marine alga Rhodomela confervoides, identifying compounds with moderate to significant antibacterial activity (Xu et al., 2003).

Catalysis and Selective Synthesis

Research has also focused on the use of bromophenols in catalysis and selective synthesis. Morozumi, Uetsuka, Komiyama, and Pitha (1991) demonstrated the para-selective hydroxymethylation of phenol using modified cyclodextrins, a process relevant for synthesizing specific phenolic compounds (Morozumi, Uetsuka, Komiyama, & Pitha, 1991).

Mechanism of Action

Target of Action

4-Bromo-3-(hydroxymethyl)phenol is a useful organic compound for research related to life sciences . . It’s worth noting that bromomethylphenols, a class of compounds to which this compound belongs, are useful intermediates in the synthesis of some heterocyclic compounds, calixarenes, stable metallaquinones as charge-transfer complexes, and titanium trisphenol complexes as catalytic systems in ring-opening polymerization reactions .

Mode of Action

For instance, they can be directly brominated via reaction with 2,4,6-trichloro[1,3,5]triazine in N,N-dimethylformamide at room temperature . This reaction occurs without affecting the phenolic hydroxy group .

Biochemical Pathways

Bromomethylphenols are known to be involved in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Result of Action

Bromomethylphenols are known to be used for the preparation of pharmacologically active compounds such as benzylaptamines, which show significant anticancer and antimicrobial activities .

Action Environment

It’s worth noting that the compound should be stored in a sealed container in a dry environment at 2-8°c .

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid ingestion and inhalation, and to use personal protective equipment when handling this compound.

Biochemical Analysis

Biochemical Properties

4-Bromo-3-(hydroxymethyl)phenol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to undergo free radical bromination and nucleophilic substitution reactions

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that brominated phenols can modulate the activity of various signaling pathways, leading to changes in gene expression and metabolic flux . These effects are essential for exploring its therapeutic potential and toxicity.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its application. The compound’s ability to undergo nucleophilic substitution and free radical reactions suggests that it can interact with enzymes and proteins, leading to changes in their activity and function . These molecular interactions are critical for understanding its mechanism of action.

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time in laboratory settings are important factors to consider. The compound’s effects on cellular function can change over time due to its stability and potential degradation products. Studies have indicated that brominated phenols can undergo degradation, leading to the formation of various by-products that may have different biological activities . Understanding these temporal effects is crucial for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while at higher doses, it can cause toxicity and adverse effects. Studies have shown that brominated phenols can have dose-dependent effects on various physiological processes, including enzyme activity, gene expression, and cellular metabolism . These findings are essential for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s ability to undergo nucleophilic substitution and free radical reactions suggests that it can participate in different metabolic processes, leading to the formation of various metabolites

Transport and Distribution

The transport and distribution of this compound within cells and tissues are important for understanding its biological activity. The compound can interact with transporters and binding proteins, affecting its localization and accumulation in specific cellular compartments . These interactions are essential for determining its bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is critical for understanding its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-bromo-3-formylphenol (20.1 g, 100 mmol) in methanol (200 mL) was added sodium borohydride (1.90 g, 50.0 mmol) portionwise at 0° C., and the mixture was stirred at room temperature for 1 h. The solvent was removed under reduced pressure to a half volume, 6 M HCl (50 mL) was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with brine and dried on anhydrous sodium sulfate. The solvent was removed under reduced pressure to give 4-bromo-3-hydroxymethylphenol (19.4 g, 96%).